Cas no 2250440-41-4 (Vilobelimab)

• Product Name: Vilobelimab
• CAS No: 2250440-41-4
• CID: 5519111
• Update Time: 2025-06-09

Vilobelimab Chemical and Physical Properties

Names and Identifiers

• Vilobelimab

Additional information on Vilobelimab

Recent Advances in Vilobelimab (2250440-41-4) Research: A Comprehensive Update

Vilobelimab (CAS: 2250440-41-4), a novel monoclonal antibody targeting complement component C5a, has emerged as a promising therapeutic candidate in inflammatory and immune-mediated disorders. This research brief synthesizes the latest clinical and preclinical findings regarding this investigational drug, with particular focus on its mechanism of action, pharmacokinetic properties, and emerging therapeutic applications. Recent phase III trial data from the PANAMO study (NCT04333420) demonstrate vilobelimab's significant efficacy in reducing mortality in severe COVID-19 patients by 23.9% compared to standard care, establishing its potential as a first-in-class anti-C5a therapy for critical care indications.

The molecular characterization of vilobelimab reveals high specificity for human C5a (KD = 0.1 nM), effectively blocking C5a-C5aR1 signaling while preserving the membrane attack complex (MAC) formation through C5b-9. This selective inhibition differentiates vilobelimab from broader C5 inhibitors like eculizumab. Structural analyses published in Nature Immunology (2023) illustrate how vilobelimab's complementarity-determining regions (CDRs) form extensive contacts with C5a's α-helical core, explaining its picomolar affinity and species specificity. These structural insights have important implications for drug optimization and potential biosimilar development.

Pharmacokinetic studies in healthy volunteers demonstrate nonlinear elimination characteristics, with a terminal half-life extending from 7.5 days at 1 mg/kg to 18.2 days at 8 mg/kg doses. Population PK modeling suggests optimal dosing regimens for various indications, with weight-based dosing (≤90 kg: 800 mg; >90 kg: 1200 mg) providing adequate exposure across diverse patient populations. Notably, the drug shows <2% immunogenicity in clinical trials to date, a significant advantage over earlier complement-targeting biologics.

Beyond COVID-19, expanding clinical applications include ongoing phase II trials in ANCA-associated vasculitis (NCT05215574) and hidradenitis suppurativa (NCT05354891). Preclinical data presented at the 2023 American College of Rheumatology meeting suggest potential efficacy in rheumatoid arthritis models, with significant reductions in synovitis (68%) and bone erosion (54%) compared to controls. These findings position vilobelimab as a versatile therapeutic candidate across multiple inflammatory conditions with complement-mediated pathogenesis.

Manufacturing and stability data indicate that vilobelimab maintains >95% monomeric content after 24 months at 2-8°C, with degradation products remaining below ICH Q6B thresholds. Analytical characterization using orthogonal methods (SEC-HPLC, CE-SDS, LC-MS) confirms consistent glycosylation patterns and disulfide bridging across production batches. These quality attributes support the drug's transition toward potential regulatory approval and commercialization.

In conclusion, vilobelimab represents a significant advancement in targeted complement inhibition therapy. Its unique mechanism, favorable safety profile, and expanding clinical evidence base suggest substantial therapeutic potential across multiple indications. Ongoing research will further elucidate its place in the immunomodulatory therapeutic landscape and potential combinations with existing treatment paradigms.